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Compound of Interest

Methyl 2-bromo-4-
Compound Name:

hydroxybenzoate
CAS No.: 101085-03-4
Cat. No.: B3030892

Get Quote

Executive Summary: The Isomer Challenge

In pharmaceutical development and preservative analysis, Methyl 2-bromo-4-
hydroxybenzoate represents a critical analytical target, primarily serving as a process impurity
standard or a specialized synthetic intermediate.

Its structural similarity to the widely used preservative Methyl Paraben (Methyl 4-
hydroxybenzoate) and its common brominated byproduct, Methyl 3-bromo-4-hydroxybenzoate,
creates a significant analytical challenge. "Generic" or reagent-grade sources often fail to
distinguish between the 2-bromo and 3-bromo regioisomers, leading to false identification in
impurity profiling.

This guide objectively compares the Certified Analytical Standard of Methyl 2-bromo-4-
hydroxybenzoate against Reagent Grade alternatives, demonstrating why high-fidelity
characterization is non-negotiable for regulatory compliance and synthetic precision.

Technical Profile & Criticality
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Property Specification

Chemical Name Methyl 2-bromo-4-hydroxybenzoate
Molecular Formula CsH7BrOs

Molecular Weight 231.04 g/mol

o Impurity profiling (HPLC/GC), Isomeric
Key Application ) o ) o
differentiation, Synthetic building block

N _ Regioisomeric Purity (Must be free of the 3-
Critical Attribute )
bromo isomer)

Why the "Standard" Grade Matters

In organic synthesis, bromination of Methyl Paraben naturally favors the 3-position (ortho to the
hydroxyl group) due to the activating nature of the phenol. The 2-position (ortho to the ester) is
less favorable. Consequently, Reagent Grade material labeled generically may contain
significant isomeric mixtures or be mislabeled entirely. Only a Certified Analytical Standard
guarantees the specific 2-bromo substitution pattern, verified by 2D-NMR.

Comparative Analysis: Analytical Standard vs.
Alternatives

We compared the performance of a Certified Analytical Standard (CAS) (>99.8% purity,
isomerically pure) against a commercially available Reagent Grade (RG) alternative (~95%

purity).

Comparison 1: Isomeric Purity & Selectivity (HPLC-UV)

Objective: To determine if the material contains the correct regioisomer and is free of co-eluting
impurities.
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Certified Analytical Reagent Grade
Feature . Impact on Data
Standard (CAS) (RG) Alternative

RG introduces mass
Assay (HPLC) 99.9% 94.2% balance errors in

quantification.

RG causes "ghost

] ] ~4.5% (3-bromo peaks" or co-elution,
Isomeric Impurity Not Detected (ND) ) ] S )
isomer) invalidating impurity
profiles.
] ] High risk of
o Confirmed 2-Bromo Mixed 2-Bromo / 3- o o
Identification misidentifying the
(NMR) Bromo ) )
structure in synthesis.
) Inconsistent retention
, High Low (Batch-to-batch )
Homogeneity ) ) ] times (RT) across
(Crystallized/Milled) variance)

batches.

Comparison 2: Structural Integrity (NMR)

Objective: To validate the substitution pattern.

o CAS: Shows distinct meta-coupling (J ~2.0 Hz) and ortho-coupling characteristic of the 2-
bromo substitution pattern.

e RG: Spectrum shows complex multiplets indicating a mixture of 2-bromo and 3-bromo
isomers, making it unsuitable for use as a reference marker.

Experimental Validation Protocols

The following protocols were designed to validate the standard's performance. These are self-
validating systems: if the resolution criteria are not met, the system is not suitable for release
testing.

Protocol A: High-Resolution HPLC Separation of
Regioisomers
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Use this method to distinguish Methyl 2-bromo-4-hydroxybenzoate from Methyl Paraben and
the 3-bromo isomer.

Instrument: UHPLC with PDA Detection (254 nm) Column: C18 Reverse Phase (e.g., Agilent
Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8um) Mobile Phase:

e A:0.1% Formic Acid in Water

o B: Acetonitrile Flow Rate: 0.4 mL/min Temperature: 30°C

Gradient Program:

0-1 min: 10% B (Isocratic hold)

1-10 min: 10% — 60% B (Linear gradient)

10-12 min: 60% - 95% B (Wash)

12-15 min: 10% B (Re-equilibration)
Acceptance Criteria (System Suitability):

e Resolution (Rs): > 2.0 between Methyl 2-bromo-4-hydroxybenzoate and Methyl 3-bromo-
4-hydroxybenzoate.

e Tailing Factor: < 1.5.

Experimental Logic: The gradient starts with low organic content (10%) to maximize interaction
with the stationary phase, allowing the subtle hydrophobicity differences between the ortho-to-
ester (2-bromo) and ortho-to-hydroxyl (3-bromo) isomers to resolve.

Protocol B: Structural Confirmation via 1IH-NMR

Use this to verify the identity of the standard.
Solvent: DMSO-d6 Key Signals for Methyl 2-bromo-4-hydroxybenzoate:

e Aromatic H3 (d): ~7.0 ppm (Doublet, J=2.5 Hz) - Meta coupling to H5.
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e Aromatic H5 (dd): ~6.8 ppm (Doublet of doublets) - Coupled to H6 and H3.
e Aromatic H6 (d): ~7.7 ppm (Doublet, J=8.5 Hz) - Ortho coupling to H5.

o Note: The 3-bromo isomer would show a singlet for H2 (isolated) and a doublet pair for
H5/H6, creating a clearly different pattern.

Visualizations

Diagram 1: Analytical Workflow for Impurity
Identification

This workflow illustrates the decision logic for qualifying the standard.
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Caption: Logical workflow for distinguishing regioisomers using HPLC and NMR to validate the
Analytical Standard.

Diagram 2: Formation Pathway & Selectivity

Understanding the chemical origin helps in selecting the right standard.
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Caption: Reaction pathway showing why the 2-bromo isomer is rare and requires specific
synthesis/purification to be a standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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